N-(2-hydroxy-2-(thiophen-2-yl)-2-(thiophen-3-yl)ethyl)-1-(2-methoxyphenyl)cyclopropanecarboxamide

• IUPAC Name: N-(2-hydroxy-2-thiophen-2-yl-2-thiophen-3-ylethyl)-1-(2-methoxyphenyl)cyclopropane-1-carboxamide
• InChI: InChI=1S/C21H21NO3S2/c1-25-17-6-3-2-5-16(17)20(9-10-20)19(23)22-14-21(24,15-8-12-26-13-15)18-7-4-11-27-18/h2-8,11-13,24H,9-10,14H2,1H3,(H,22,23)
• InChI Key: NLWXUOHJHFFJHO-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1C2(CC2)C(=O)NCC(C3=CSC=C3)(C4=CC=CS4)O
• Molecular Formula: C21H21NO3S2
• Molecular Weight: 399.5 g/mol
• CAS No.: 2034400-71-8

Description

N-(2-hydroxy-2-(thiophen-2-yl)-2-(thiophen-3-yl)ethyl)-1-(2-methoxyphenyl)cyclopropanecarboxamide is a useful research compound. Its molecular formula is C21H21NO3S2 and its molecular weight is 399.52. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial and Antioxidant Studies

Compounds related to the queried chemical, especially those incorporating cyclopropane and thiophene structures, have been investigated for their antimicrobial and antioxidant activities. For instance, ethyl 2-(4-methoxyphenyl)-3-(thiophene-2-carbonyl)cyclopropanecarboxylates and their derivatives were synthesized and evaluated for in vitro antimicrobial and antioxidant properties. Certain derivatives demonstrated notable antibacterial and antifungal activities, as well as profound antioxidant potential, suggesting their potential in pharmaceutical applications (K. Raghavendra et al., 2016).

Structural Characterization and Synthesis

Another aspect of scientific research focuses on the synthesis and structural characterization of related compounds. For example, N-(arylcarbamothioyl)cyclohexanecarboxamide derivatives were synthesized, characterized, and their crystal structures determined, highlighting the significance of structural analysis in understanding compound properties (Cemal Koray Özer et al., 2009).

Transformation Under Specific Conditions

Research also explores the transformations of related compounds under specific conditions, such as Camps cyclization. This process was applied to N-(2-acylaryl)benzamides and analogous compounds, leading to the formation of various quinolinones with high yields, demonstrating the importance of chemical reactions in modifying and potentially enhancing the properties of a compound (S. S. Mochalov et al., 2016).

Biological Activity Studies

The investigation of biological activities, such as anticancer, antimicrobial, and enzyme inhibition effects, is a crucial area of research for compounds with similar structures. Studies on cycloalkylthiophene-Schiff bases and their metal complexes have shown effectiveness against various bacterial strains and yeast, indicating their potential in developing new antimicrobial agents (A. Altundas et al., 2010).